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Compound of Interest

Compound Name: 3-Acetyl-1-propanol

Cat. No.: B125399 Get Quote

An In-Depth Technical Guide to γ-Acetylpropanol
For Researchers, Scientists, and Drug Development Professionals

Abstract
γ-Acetylpropanol, also known as 5-hydroxy-2-pentanone, is a bifunctional organic compound

featuring both a ketone and a primary alcohol. This guide provides a comprehensive overview

of its chemical properties, synthesis, and analytical methodologies. With its utility as a key

intermediate in the synthesis of vital compounds such as vitamin B1 and antimalarial drugs, a

thorough understanding of γ-acetylpropanol is crucial for professionals in chemical synthesis

and drug development. This document details experimental protocols and presents data in a

structured format to facilitate research and application.

Chemical and Physical Properties
γ-Acetylpropanol is a colorless liquid at room temperature. Its bifunctional nature, containing

both a carbonyl group and a hydroxyl group, dictates its chemical reactivity and physical

properties.
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Property Value Reference

CAS Number 1071-73-4 [1]

Molecular Formula C₅H₁₀O₂ [1]

Molecular Weight 102.13 g/mol [1]

Boiling Point 209 °C at 760 mmHg

Density 1.007 g/mL at 25 °C

Solubility
Miscible with water, soluble in

ethanol and ether

Synonyms

5-Hydroxy-2-pentanone, 3-

Acetyl-1-propanol, Acetopropyl

alcohol

[1]

Synthesis of γ-Acetylpropanol
The primary industrial synthesis of γ-acetylpropanol involves the acid-catalyzed ring-opening of

2-methylfuran. This method is favored for its relatively low cost and environmentally friendly

process.

Experimental Protocol: Ring-Opening of 2-Methylfuran
This protocol is based on a patented method for the preparation of γ-acetylpropanol.[2]

Materials:

2-Methylfuran

Water

Concentrated Hydrochloric Acid

Palladium on Carbon (Pd/C) catalyst

Nitrogen gas

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C1071734&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1071734&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1071734&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1071734&Mask=200
https://patents.google.com/patent/CN102140058B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydrogen gas

Reactor vessel equipped with heating, cooling, and stirring capabilities

Pressure filter press

Procedure:

Charge the reactor with 200 kg of 2-methylfuran, 200 kg of water, 2 kg of concentrated

hydrochloric acid, and 5 kg of palladium on carbon catalyst.

Purge the reactor with nitrogen gas to remove any residual air.

Subsequently, purge the reactor with hydrogen gas.

Maintain the reaction temperature between 25-30 °C while continuously feeding hydrogen

gas into the reactor.

The reaction is complete when hydrogen uptake ceases.

Upon completion, stop the heating and cool the reactor.

Remove the palladium on carbon catalyst from the reaction mixture using a pressure filter

press.

Neutralize the filtrate and remove the resulting salt by filtration.

The resulting solution contains γ-acetylpropanol, which can be further purified by distillation.
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Synthesis Workflow of γ-Acetylpropanol

Reactants

Process

Products

2-Methylfuran

Ring-Opening Reaction
(25-30 °C, H2 pressure)

Water HCl (catalyst) Pd/C (catalyst) H2

Crude γ-Acetylpropanol

Catalyst Removal
(Pressure Filtration)

Neutralization

Salt Removal
(Filtration)

Purification
(Distillation)

Pure γ-Acetylpropanol
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GC-MS Analytical Workflow for γ-Acetylpropanol

Sample Preparation

Analysis

Data Processing

Sample containing
γ-Acetylpropanol

Derivatization
(e.g., with BSTFA)

γ-Acetylpropanol
Standard

GC Injection

Chromatographic
Separation

Mass Spectrometric
Detection

Identification
(Mass Spectrum)

Quantification
(Calibration Curve)
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Industrial Synthesis Logic for Thiamine Precursor

Pyrimidine Moiety Synthesis

Thiazole Moiety Synthesis (Industrial)

Coupling and Phosphorylation

Pyrimidine Precursors

4-amino-5-hydroxymethyl-2-
methylpyrimidine pyrophosphate (HMP-PP)

Coupling Reaction

γ-Acetylpropanol

Thiazole Intermediates

4-methyl-5-(β-hydroxyethyl)thiazole
phosphate (THZ-P)

Thiamine Monophosphate (ThMP)

Phosphorylation

Thiamine Diphosphate (ThDP)
(Active Vitamin B1)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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